KCa2 channel modulator 2

• Molecular Formula: C16H15ClFN5
• Molecular Weight: 331.77 g/mol
• InChI: InChI=1S/C16H15ClFN5/c1-9-7-15(20-14-8-12(17)4-5-13(14)18)21-16(19-9)23-11(3)6-10(2)22-23/h4-8H,1-3H3,(H,19,20,21)
• InChIKey: DWOQPNHOXLUTJZ-UHFFFAOYSA-N

KCa2 Channel Modulator 2 Overview

KCa2 channel modulator 2 (also known as compound 2q; CAS 2764618-34-8; molecular formula C16H15ClFN5) is a subtype-selective positive allosteric modulator (PAM) of small-conductance calcium-activated potassium (KCa2/SK) channels [1]. Developed as a CyPPA analog through a systematic structure-activity relationship (SAR) campaign, compound 2q selectively potentiates KCa2.2 (SK2) and KCa2.3 (SK3) channels while remaining inactive at KCa2.1 (SK1) and KCa3.1 (IK) channels [2]. The compound bears a distinct halogen substitution pattern (chloro at position 5, fluoro at position 2 on the benzene ring) that confers enhanced potency relative to its parent template [3].

Profile Balanced KCa2.2/KCa2.3 positive modulator

Selectivity Inactive at KCa2.1 and KCa3.1 channels

Workflow Suited for co-expression electrophysiology studies

• [1] El-Sayed NS, Nam YW, Egorova PA, Nguyen HM, Orfali R, Rahman MA, Yang G, Wulff H, Bezprozvanny I, Parang K, Zhang M. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source
• [2] Cui M, Wu Y, Liu Y, et al. Small molecule modulators of KCa2.x and KCa3.1 channels. Acta Pharmacol Sin. 2022. Table 4. View Source
• [3] El-Sayed NS, Nam YW, Egorova PA, et al. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source

Procurement Rationale for KCa2 Channel Modulator 2

Interchanging KCa2 channel modulators without accounting for subtype-selectivity profiles introduces significant experimental confounding. Widely used positive modulators such as NS309 and SKA-31 activate both KCa2.x and KCa3.1 channels non-selectively [1], complicating interpretation of channel-specific contributions in mixed expression systems or native tissues. Conversely, negative modulators like RA-2 show non-selective inhibition across subtypes [2]. Compound 2q's restricted selectivity for KCa2.2 and KCa2.3 over KCa2.1 and KCa3.1 eliminates off-target KCa3.1 activation that could confound vascular, immune, or epithelial readouts [3]. Additionally, the ~10- to 23-fold potency improvement over CyPPA means that substituting the prototype compound would require substantially higher concentrations, potentially introducing solubility or off-target liabilities [4]. Procurement decisions that overlook these quantitative differentiation points risk irreproducible data and flawed mechanistic conclusions.

Biased analog Compound 2o KCa2.3-preferring activation may distort subtype contribution interpretation in co-expression tissues.

Non-selective NS309 Introduces KCa3.1-mediated confounds absent with compound 2q; KCa2.1 activation may shift phenotype.

Parent scaffold CyPPA Lower potency requires higher working concentrations; may increase solvent exposure and off-target risk.

• [1] Cui M, Wu Y, Liu Y, et al. Small molecule modulators of KCa2.x and KCa3.1 channels. Acta Pharmacol Sin. 2022. Table 4. View Source
• [2] Cui M, Wu Y, Liu Y, et al. Small molecule modulators of KCa2.x and KCa3.1 channels. Acta Pharmacol Sin. 2022. Table 4. View Source
• [3] El-Sayed NS, Nam YW, Egorova PA, et al. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source
• [4] El-Sayed NS, Nam YW, Egorova PA, et al. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source

KCa2 Channel Modulator 2: Differentiation Evidence

Balanced KCa2.2/KCa2.3 Potency Profile

Compound 2q selectively potentiates KCa2.2 (EC50 ~0.64 μM) and KCa2.3 (EC50 ~0.60 μM) channels while demonstrating no detectable activity at KCa2.1 or KCa3.1 channels [1]. In contrast, widely used positive modulators NS309 and SKA-31 are non-selective, activating both KCa2.x and KCa3.1 channels. NS309 exhibits EC50 values of ~0.62 μM on KCa2.x and ~0.01 μM on KCa3.1 [2]; SKA-31 exhibits EC50 values of ~1.9-2.9 μM on KCa2.x and ~0.26 μM on KCa3.1 [3]. This differential selectivity has direct experimental consequences: in preparations where KCa3.1 is co-expressed with KCa2 channels (e.g., vascular endothelium, immune cells), NS309 or SKA-31 will confound phenotype interpretation through simultaneous KCa3.1 activation, whereas compound 2q isolates the KCa2.2/KCa2.3 contribution [4].

Balanced potency profile

Head-to-head

KCa2.2a/KCa2.3 EC₅₀ ratio 1.07 vs. 5.21 (2o) and 12.86 (NS13001)

Reported near-equipotent activation may simplify concentration selection in co-expression models.

Patch-clamp in HEK293 cells, Ca²⁺ clamped 0.3–0.5 μM.

Evidence Dimension	Subtype-selectivity profile (KCa2.2 / KCa2.3 / KCa2.1 / KCa3.1)
Target Compound Data	KCa2.2: EC50 ~0.64 μM; KCa2.3: EC50 ~0.60 μM; KCa2.1: inactive; KCa3.1: inactive
Comparator Or Baseline	NS309: KCa2.x EC50 ~0.62 μM, KCa3.1 EC50 ~0.01 μM; SKA-31: KCa2.x EC50 ~1.9-2.9 μM, KCa3.1 EC50 ~0.26 μM
Quantified Difference	Compound 2q is inactive at KCa3.1; NS309 is ~62-fold more potent at KCa3.1 than at KCa2.x; SKA-31 is ~7-11-fold more potent at KCa3.1 than at KCa2.x
Conditions	Electrophysiological patch-clamp assays on heterologously expressed human or rat KCa2.x and KCa3.1 channels

Why This Matters

Researchers requiring KCa2.2/KCa2.3-specific modulation without KCa3.1 interference must select compound 2q over NS309 or SKA-31 to avoid confounding KCa3.1-mediated effects on endothelial function, immune cell activation, or epithelial transport.

• [1] Cui M, Wu Y, Liu Y, et al. Small molecule modulators of KCa2.x and KCa3.1 channels. Acta Pharmacol Sin. 2022. Table 4. View Source
• [2] Cui M, Wu Y, Liu Y, et al. Small molecule modulators of KCa2.x and KCa3.1 channels. Acta Pharmacol Sin. 2022. Table 4 (NS309 data). View Source
• [3] Cui M, Wu Y, Liu Y, et al. Small molecule modulators of KCa2.x and KCa3.1 channels. Acta Pharmacol Sin. 2022. Table 4 (SKA-31 data). View Source
• [4] El-Sayed NS, Nam YW, Egorova PA, et al. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source

Potency Enhancement Over CyPPA Scaffold

Compound 2q was developed as a structural analog of CyPPA (the prototype subtype-selective KCa2.2/KCa2.3 positive modulator) through systematic SAR optimization. In head-to-head comparison within the same study, halogen decoration at positions 2 (fluoro) and 5 (chloro) of the benzene-substituted 4-pyrimidineamine in compound 2q conferred a ~10-fold higher potency on potentiating KCa2.2a channels compared to the parent template CyPPA [1]. Quantitatively, CyPPA exhibits EC50 values of ~14 μM on KCa2.2 and ~5.6 μM on KCa2.3 [2], whereas compound 2q achieves EC50 values of ~0.64 μM on KCa2.2 and ~0.60 μM on KCa2.3 [3], representing a ~22-fold improvement on KCa2.2 and a ~9-fold improvement on KCa2.3.

Potency gain vs. CyPPA

Head-to-head

KCa2.2a EC₅₀ 0.64 μM (2q) vs. 14 μM (CyPPA)

Supports lower working concentrations and reduced solvent load in electrophysiology protocols.

21.9-fold absolute improvement, halogen decoration strategy.

Evidence Dimension	Potency on KCa2.2 (SK2) and KCa2.3 (SK3) channels
Target Compound Data	KCa2.2: EC50 ~0.64 μM; KCa2.3: EC50 ~0.60 μM
Comparator Or Baseline	CyPPA: KCa2.2 EC50 ~14 μM; KCa2.3 EC50 ~5.6 μM
Quantified Difference	KCa2.2: ~22-fold more potent (0.64 μM vs 14 μM); KCa2.3: ~9-fold more potent (0.60 μM vs 5.6 μM)
Conditions	Patch-clamp electrophysiology on heterologously expressed KCa2.2a and KCa2.3 channels

Why This Matters

Compound 2q enables KCa2.2/KCa2.3 activation at substantially lower concentrations than CyPPA, reducing the required compound amount for in vitro assays, minimizing solvent exposure, and lowering the risk of off-target effects associated with higher micromolar concentrations.

• [1] El-Sayed NS, Nam YW, Egorova PA, et al. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source
• [2] Cui M, Wu Y, Liu Y, et al. Small molecule modulators of KCa2.x and KCa3.1 channels. Acta Pharmacol Sin. 2022. Table 4 (CyPPA data). View Source
• [3] Cui M, Wu Y, Liu Y, et al. Small molecule modulators of KCa2.x and KCa3.1 channels. Acta Pharmacol Sin. 2022. Table 4 (Compound 2q data). View Source

Clean KCa2.2/KCa2.3 Subtype Selectivity

Within the same SAR series, compound 2o (KCa2 channel modulator 1) exhibits asymmetric potency across KCa2 subtypes, with EC50 values of 0.99 μM on rat KCa2.2a and 0.19 μM on human KCa2.3 . This represents a ~5-fold potency preference for KCa2.3 over KCa2.2. In contrast, compound 2q demonstrates balanced potency across the two target subtypes, with EC50 values of 0.64 μM on rat KCa2.2a and 0.60 μM on human KCa2.3 [1]—a difference of less than 1.1-fold. Both compounds were selected for further evaluation in an SCA2 disease model [2].

Clean subtype selectivity

Cross-study

Inactive at KCa2.1 and KCa3.1 up to ≥10 μM; NS309 activates KCa3.1 at ~0.01 μM

Reported selectivity supports unambiguous KCa2.2/2.3 signal attribution in CNS tissue studies.

Compiled from independent review, multiple laboratories.

Evidence Dimension	KCa2.2 versus KCa2.3 potency ratio
Target Compound Data	KCa2.2a EC50 = 0.64 μM; KCa2.3 EC50 = 0.60 μM; ratio = 1.07
Comparator Or Baseline	Compound 2o: KCa2.2a EC50 = 0.99 μM; KCa2.3 EC50 = 0.19 μM; ratio = 5.21
Quantified Difference	Compound 2q shows balanced potency (<1.1-fold difference); compound 2o shows ~5-fold KCa2.3 preference
Conditions	Patch-clamp electrophysiology on heterologously expressed rat KCa2.2a and human KCa2.3 channels

Why This Matters

For experiments requiring equivalent modulation of both KCa2.2 and KCa2.3 channels (e.g., in tissues co-expressing both subtypes), compound 2q's balanced potency eliminates the need for concentration adjustments or subtype-biased interpretation inherent to compound 2o.

• [1] El-Sayed NS, Nam YW, Egorova PA, et al. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source
• [2] El-Sayed NS, Nam YW, Egorova PA, et al. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source

SCA2 Disease Model: Purkinje Cell Firing Rescue

Compound 2q was evaluated alongside compound 2o in an electrophysiological model of spinocerebellar ataxia type 2 (SCA2) using cerebellar slices from SCA2 transgenic mice. Both compounds normalized the abnormal firing pattern of Purkinje cells in these slices [1]. While no direct comparator data is provided for other KCa2 modulators (e.g., CyPPA, NS309) in this identical experimental system within the same publication, the demonstration of functional rescue in a disease-relevant ex vivo model distinguishes compound 2q from compounds lacking such in situ validation [2]. This functional evidence complements the in vitro potency and selectivity data.

SCA2 Purkinje cell model

Model context

Normalized aberrant spontaneous firing in cerebellar slices from SCA2 transgenic mice

Supports model-response endpoint context; native neuronal activity normalization reported.

Acute slice electrophysiology, SCA2-58Q mice.

Evidence Dimension	Functional efficacy in disease-relevant ex vivo model
Target Compound Data	Normalized abnormal Purkinje cell firing in cerebellar slices from SCA2 mice
Comparator Or Baseline	Untreated/vehicle SCA2 mouse cerebellar slices (abnormal firing pattern); compound 2o also normalized firing (cross-validation)
Quantified Difference	Qualitative normalization of firing pattern; quantitative firing parameter changes reported in source publication
Conditions	Electrophysiological recordings from Purkinje cells in acute cerebellar slices obtained from SCA2 transgenic mice

Why This Matters

Compound 2q is validated in a disease-relevant ex vivo preparation that directly links KCa2.2/KCa2.3 positive modulation to functional neuronal rescue, providing procurement justification for ataxia and neurodegeneration research programs that require compounds with demonstrated in situ efficacy beyond in vitro potency.

• [1] El-Sayed NS, Nam YW, Egorova PA, et al. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source
• [2] Egorova PA, Bezprozvanny I. Molecular mechanisms and therapeutics for spinocerebellar ataxia type 2. Neurotherapeutics. 2019;16(4):1050-1073. (Background on SCA2 and SK channel therapeutic relevance). View Source

Structural Determinant of Balanced Potency

A validated UPLC-MS/MS method has been developed and published specifically for quantifying compound 2q in mouse plasma, enabling accurate pharmacokinetic assessment for in vivo studies [1]. The method was developed to investigate the plasma pharmacokinetics of this KCa2.2/KCa2.3 positive allosteric modulator in mice [2]. This represents a distinguishing feature for procurement: while many research compounds lack dedicated, validated analytical methods, the availability of a published quantification protocol for compound 2q reduces method development burden for laboratories planning in vivo experiments [3].

Structural determinant of balance

Class-level

2,5-dihalophenyl (2q) → balanced; 3,4-dihalophenyl (2o) → biased

Positional isomerism directs subtype engagement; supports scaffold design rationale.

Consistent SAR across 23 CyPPA analogs.

Evidence Dimension	Availability of validated bioanalytical method
Target Compound Data	Validated UPLC-MS/MS method published for mouse plasma quantification
Comparator Or Baseline	Many KCa2 modulators (e.g., CyPPA, NS309, SKA-31) lack dedicated, peer-reviewed method validation reports in open literature (class-level inference)
Quantified Difference	Published validation parameters including linearity, accuracy, precision, and stability data available in source publication
Conditions	UPLC-MS/MS analysis of compound 2q in mouse plasma following protein precipitation extraction

Why This Matters

Procuring compound 2q for in vivo pharmacology studies is supported by an existing, peer-reviewed analytical method, reducing the time and resource investment required for bioanalytical method development and validation.

• [1] Development and validation of a UPLC-MS/MS method to investigate the plasma pharmacokinetics of a KCa2.2/KCa2.3 positive allosteric modulator in mice. Rapid Commun Mass Spectrom. 2023. View Source
• [2] Development and validation of a UPLC-MS/MS method to investigate the plasma pharmacokinetics of a KCa2.2/KCa2.3 positive allosteric modulator in mice. Rapid Commun Mass Spectrom. 2023. View Source
• [3] El-Sayed NS, Nam YW, Egorova PA, et al. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source

KCa2 Channel Modulator 2 Applications

Balanced Subtype Activation in CNS Electrophysiology

Compound 2q is specifically suited for SCA2 and cerebellar ataxia research, having demonstrated functional efficacy in normalizing abnormal Purkinje cell firing in cerebellar slices from SCA2 transgenic mice [1]. The compound's KCa2.2/KCa2.3 selectivity excludes KCa3.1-mediated confounding that would occur with non-selective modulators like NS309 [2]. Research programs investigating Purkinje cell excitability, cerebellar motor coordination, or SK channel-targeted therapeutic strategies for ataxia should prioritize compound 2q over non-validated or non-selective alternatives.

SCA2 Translational Research & Purkinje Cell Models

In experimental systems where KCa3.1 is co-expressed with KCa2 channels—including vascular endothelium, immune cells (T lymphocytes, macrophages), and secretory epithelia—compound 2q provides clean KCa2.2/KCa2.3 activation without KCa3.1 cross-reactivity [1]. Unlike NS309 (~62-fold KCa3.1 preference) or SKA-31 (~7-11-fold KCa3.1 preference), compound 2q shows no detectable KCa3.1 activity [2]. This selectivity profile is essential for dissecting the distinct physiological roles of SK versus IK channels in vascular tone regulation, immune cell function, or epithelial transport.

Reference for Balanced Pharmacology in SAR Campaigns

Compound 2q is the preferred choice for in vivo mouse pharmacology studies due to the availability of a validated UPLC-MS/MS method for plasma quantification [1]. This published method provides established protocols for sample preparation, chromatographic separation, and mass spectrometric detection, significantly accelerating the transition from in vitro characterization to in vivo efficacy and pharmacokinetic studies. Laboratories without dedicated bioanalytical method development resources benefit from this pre-existing validation [2].

Pharmacological Dissection of KCa2.2/KCa2.3 in Native Tissue

As a CyPPA analog with ~10-fold improved potency on KCa2.2a channels [1], compound 2q serves as a well-characterized benchmark for SAR campaigns exploring halogen-substituted pyrimidineamine scaffolds. Its balanced KCa2.2/KCa2.3 potency (~0.64 μM and ~0.60 μM, respectively) and defined inactivity at KCa2.1 and KCa3.1 [2] provide a quantitative reference point against which novel analogs can be compared. This makes compound 2q a valuable positive control and structural reference for medicinal chemistry programs targeting subtype-selective SK channel modulation.

Application

Selection Property

Validation Focus

CNS co-expression electrophysiology

Balanced KCa2.2/KCa2.3 activation profile

Subtype engagement confirmation in native tissue

SCA2 cerebellar ataxia research

Purkinje cell firing normalization in transgenic models

Disease-model endpoint review

SAR benchmarking and scaffold design

2,5-dihalophenyl substitution reference

Potency and subtype balance verification

Selective KCa2.2/2.3 interrogation in mixed channel tissues

Inactivity at KCa2.1 and KCa3.1

Selectivity profiling in target cell type

• [1] El-Sayed NS, Nam YW, Egorova PA, et al. Structure-Activity Relationship Study of Subtype-Selective Positive Modulators of KCa2 Channels. J Med Chem. 2022;65(1):303-322. View Source
• [2] Cui M, Wu Y, Liu Y, et al. Small molecule modulators of KCa2.x and KCa3.1 channels. Acta Pharmacol Sin. 2022. Table 4. View Source